Cas no 1220702-30-6 (3-Bromo-8-methoxy-2H-chromen-2-one)

• Product Name: 3-Bromo-8-methoxy-2H-chromen-2-one
• CAS No: 1220702-30-6
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• CID: 4937630
• Update Time: 2025-05-21

3-Bromo-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-methoxy-2H-chromen-2-one
• 3-Bromo-8-methoxy-2H-1-benzopyran-2-one

• Inchi： 1S/C10H7BrO3/c1-13-8-4-2-3-6-5-7(11)10(12)14-9(6)8/h2-5H,1H3
• InChI Key： BYEKOYSCDVLWMU-UHFFFAOYSA-N
• SMILES： BrC1C(=O)OC2C(=CC=CC=2C=1)OC

Computed Properties

• Exact Mass: 253.95786 g/mol
• Monoisotopic Mass: 253.95786 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5
• Molecular Weight: 255.06

Additional information on 3-Bromo-8-methoxy-2H-chromen-2-one

3-Bromo-8-methoxy-2H-chromen-2-one: A Comprehensive Overview

3-Bromo-8-methoxy-2H-chromen-2-one, also known by its CAS number 1220702-30-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The structure of 3-bromo-8-methoxy-2H-chromen-2-one features a bromine atom at position 3 and a methoxy group at position 8, contributing to its unique chemical properties and potential biological activities.

The synthesis of 3-bromo-8-methoxy-2H-chromen-2-one involves a series of carefully designed organic reactions. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach has been particularly effective in forming the chromone skeleton, which is often achieved through the condensation of aromatic aldehydes with ketones under acidic conditions. The introduction of the bromine and methoxy groups is typically carried out via electrophilic substitution reactions, leveraging the directing effects of functional groups to achieve high regioselectivity.

One of the most intriguing aspects of 3-bromo-8-methoxy-2H-chromen-2-one is its potential biological activity. Recent research has highlighted its antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. In vitro assays have demonstrated that this compound can effectively reduce the levels of reactive oxygen species (ROS) in cellular models, suggesting its potential application in combating oxidative-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 3-bromo-8-methoxy-2H-chromen-2-one has also shown promise as an anti-inflammatory agent. Studies have revealed that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in macrophage cells. These findings suggest that it may be useful in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-bromo-8-methoxy-2H-chromen-2-one have also been investigated in recent studies. Research indicates that this compound exhibits moderate bioavailability when administered orally, with an absorption half-life of approximately 1.5 hours. Its distribution volume is relatively low, suggesting that it may accumulate in specific tissues, potentially enhancing its efficacy in targeted therapies.

The safety profile of 3-bromo-8-methoxy-2H-chromen-2-one has been evaluated through acute and chronic toxicity studies. Results from these studies indicate that this compound has a low toxicity profile, with no significant adverse effects observed at doses up to 50 mg/kg body weight in animal models. However, further long-term studies are required to fully assess its safety for human use.

In terms of applications, 3-bromo-8-methoxy-2H-chromen-2-one holds great potential in the development of novel therapeutic agents. Its dual antioxidant and anti-inflammatory activities make it a promising candidate for treating conditions where oxidative stress and inflammation play a pivotal role. Furthermore, its structural versatility allows for further chemical modifications to enhance its pharmacokinetic properties and therapeutic efficacy.

The development of efficient synthetic routes for 3-bromo-8-methoxy-2H-chromenone continues to be an area of active research. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are invaluable for studying stereochemical effects on biological activity. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex chromone derivatives.

In conclusion, CAS No: 1220702 - 30 - 6, or 3-bromo - 8 - methoxy - 2 H - chromen - 2 - one, represents a significant advancement in chromone chemistry with promising therapeutic applications. Its unique chemical structure, coupled with its potent biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make a meaningful impact on the field of medicinal chemistry.